Cas no 121123-17-9 (Cefprozil monohydrate)

Cefprozil monohydrate is a semi-synthetic cephalosporin antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria. Its monohydrate form enhances stability and solubility, making it suitable for oral formulations. The compound exhibits efficacy against common pathogens such as Streptococcus pneumoniae, Haemophilus influenzae, and Staphylococcus aureus, making it valuable in treating respiratory, skin, and soft tissue infections. Its β-lactamase stability and favorable pharmacokinetic profile, including high oral bioavailability and prolonged half-life, contribute to its clinical utility. Cefprozil monohydrate is widely used in both pediatric and adult populations due to its reliable absorption and minimal side effects.
Cefprozil monohydrate structure
Cefprozil monohydrate structure
Product Name:Cefprozil monohydrate
CAS No:121123-17-9
MF:C18H21N3O6S
MW:407.440843343735
MDL:MFCD00911719
CID:63537
PubChem ID:6436628
Update Time:2025-11-01

Cefprozil monohydrate Chemical and Physical Properties

Names and Identifiers

    • Cefprozil hydrate
    • *&gt
    • CEFZIL
    • CEFPROZIL MONOHYDRATE
    • (6r-(6alpha,7beta(r*)))-7-((amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • 8-[2-amino-2-(4-hydroxyphenyl)-acetyl]amino-7-oxo-4-prop-1-enyl-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylic acid
    • (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrate
    • ^]]-7-[[Amino(4-hydroxyphenyl)acetyl]amino]-8-ox-3-(1-propenyl)-5-thia-1-azabicyclo[4.2.0]oet-2-ene-2-carboxylic acid monohydrate
    • CEFETAMET
    • Cefprozil (monohydrate)
    • Cefprozil hydrate (Cefzil)
    • ceftibutin
    • Unii-4W0459za4v
    • Cefprozil (200 mg)
    • BMY-28167:BBS-1067
    • Cefprozil for Suspension
    • DSSTox_CID_26085
    • DSSTox_RID_81326
    • DSSTox_GSID_46085
    • Tox21_111731
    • (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-prop-1-enyl-5-thia-1-azabicyclo[4.
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, monohydrate, (6R-(6alpha,7beta(R*)))-
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-oxo-2-carboxylic acid, 7-((amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, monohydrate, (6R-(6alpha,7beta(R*))-)-
    • AKOS015895264
    • 92665-29-7
    • CEFPROZIL, E-ISOMER
    • MFCD00911719
    • 3ADV90MJVU
    • (E)-cefprozil hydrate
    • 121123-17-9
    • 4W0459ZA4V
    • 1ST157166
    • UNII-3ADV90MJVU
    • Cefprozil (USP)
    • NCGC00159513-02
    • (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrate
    • s2544
    • (6R,7R)-7-((R)-2-amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-enyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrate
    • D00261
    • DTXSID3046085
    • Cefprozil (E)-Isomer (50 mg)
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((AMINO(4-HYDROXYPHENYL)ACETYL)AMINO)-8-OXO-3-(1-PROPENYL)-, MONOHYDRATE, (6R-(3(E),6.ALPHA.,7.BETA.(R*)))-
    • CAS-121123-17-9
    • SCHEMBL1230160
    • C71745
    • Q27256965
    • Cefprozil, (E)-
    • NSC 759099
    • DTXCID1026085
    • CEFPROZIL, (E)-ISOMER
    • (6R,7R)-7-((R)-2-Amino-2-(p-hydroxyphenyl)acetamido)-8-oxo-3-propenyl-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-oxo-2-carboxylic acid, 7-(((2R)-amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, monohydrate, (6R,7R)-
    • KS-1039
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2R)-2-AMINO-2-(4-HYDROXYPHENYL)ACETYL)AMINO)-8-OXO-3-(1E)-1-PROPEN-1-YL-, HYDRATE (1:1), (6R,7R)-
    • ALYUMNAHLSSTOU-CIRGZYLNSA-N
    • Cefzil (TN)
    • CFPZ
    • SCHEMBL718721
    • HY-B0458
    • BMY-28100-03-800
    • Cefprozil [USAN:USP:INN:BAN]
    • AKOS040733092
    • J-004449
    • (6R,7R)-7-((R)-2-amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrate
    • 111900-24-4
    • Cefprozil for peak identification
    • Cefprozil e-form
    • CHEMBL5314373
    • Cefprozil monohydrate
    • MDL: MFCD00911719
    • Inchi: 1S/C18H19N3O5S.H2O/c1-2-3-10-8-27-17-13(16(24)21(17)14(10)18(25)26)20-15(23)12(19)9-4-6-11(22)7-5-9;/h2-7,12-13,17,22H,8,19H2,1H3,(H,20,23)(H,25,26);1H2/b3-2+;/t12-,13-,17-;/m1./s1
    • InChI Key: ALYUMNAHLSSTOU-CIRGZYLNSA-N
    • SMILES: S1CC(/C=C/C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC(=CC=1)O)N)=O)=O.O

Computed Properties

  • Exact Mass: 407.11510657g/mol
  • Monoisotopic Mass: 407.11510657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159

Experimental Properties

  • Boiling Point: 803.077°C at 760 mmHg

Cefprozil monohydrate Security Information

Cefprozil monohydrate Customs Data

  • HS CODE:29419000

Cefprozil monohydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-B0458-10mg
Cefprozil monohydrate
121123-17-9 99.82%
10mg
¥700 2024-04-20
MedChemExpress
HY-B0458-50mg
Cefprozil monohydrate
121123-17-9 99.82%
50mg
¥1400 2024-04-20
Chemenu
CM248204-50mg
Cefprozil monohydrate
121123-17-9 98%
50mg
$117 2021-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C302631-200mg
Cefprozil monohydrate
121123-17-9 ≥90% (on dry basis)
200mg
¥119.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C302631-1g
Cefprozil monohydrate
121123-17-9 ≥90% (on dry basis)
1g
¥393.90 2023-09-03
S e l l e c k ZHONG GUO
S2544-5mg
Cefprozil hydrate
121123-17-9
5mg
¥1415.15 2023-09-16
DC Chemicals
DCAPI1033-100 mg
Cefprozil hydrate (Cefzil)
121123-17-9 >99%
100mg
$275.0 2022-02-28
DC Chemicals
DCAPI1033-250 mg
Cefprozil hydrate (Cefzil)
121123-17-9 >99%
250mg
$550.0 2022-02-28
DC Chemicals
DCAPI1033-1 g
Cefprozil hydrate (Cefzil)
121123-17-9 >99%
1g
$1100.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C873421-200mg
Cefprozil hydrate
121123-17-9 ≥90%
200mg
¥120.00 2022-09-29
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.